Cas no 1181967-35-0 ([Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid)
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid
- 2-(Cyclopropyl((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amino)acetic acid
- AM90986
- [Cyclopropyl-(2,3-dihydrobenzo[1,4]dioxin-6-ylmethyl)amino]acetic acid
-
- Inchi: 1S/C14H17NO4/c16-14(17)9-15(11-2-3-11)8-10-1-4-12-13(7-10)19-6-5-18-12/h1,4,7,11H,2-3,5-6,8-9H2,(H,16,17)
- InChI Key: FVQDTFDCXVAZGJ-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)CN(CC(=O)O)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 331
- Topological Polar Surface Area: 59
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086613-500mg |
Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid |
1181967-35-0 | 500mg |
£488.00 | 2022-03-01 |
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid
Comprehensive Overview of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid (CAS No. 1181967-35-0)
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid (CAS No. 1181967-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl and benzo[1,4]dioxin structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents, owing to its versatile chemical properties.
The molecular structure of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid features a cyclopropyl group attached to a benzodioxane core, which is further functionalized with an acetic acid moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1181967-35-0 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry and pharmacology.
One of the key areas of interest for [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid is its potential application in central nervous system (CNS) drug development. The benzodioxane moiety is known to interact with neurotransmitter receptors, making it a promising candidate for targeting neurological disorders. Additionally, the acetic acid group enhances the compound's solubility, which is crucial for drug formulation and bioavailability.
In recent years, the demand for [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid has surged due to its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions are actively exploring its derivatives for their potential in treating conditions such as anxiety, depression, and neurodegenerative diseases. The compound's CAS No. 1181967-35-0 is often cited in patents and research papers, underscoring its importance in drug discovery pipelines.
From a synthetic chemistry perspective, [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid offers several advantages. Its cyclopropyl ring introduces steric constraints that can influence the conformational stability of derived molecules. Meanwhile, the benzodioxane scaffold provides a rigid framework that can enhance binding affinity to biological targets. These features make it a preferred choice for designing selective enzyme inhibitors and receptor modulators.
The compound's CAS No. 1181967-35-0 is also associated with innovations in green chemistry. Researchers are investigating eco-friendly synthetic routes to produce [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid with minimal environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing and reduced carbon footprint in the chemical industry.
In conclusion, [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid (CAS No. 1181967-35-0) is a compound of significant scientific and commercial interest. Its unique structural features and broad applicability in drug development, neurological research, and sustainable chemistry make it a focal point for ongoing research. As the demand for innovative therapeutic solutions grows, this compound is poised to play a pivotal role in shaping the future of pharmaceutical science.
1181967-35-0 ([Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)